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Compound of Interest

Compound Name: 1,3-Dibromohexane

Cat. No.: B3142702

Essential Safety and Handling Guide for 1,3-
Dibromohexane

Disclaimer: No specific Safety Data Sheet (SDS) for 1,3-Dibromohexane was located. The
following guidance is based on the safety data for structurally similar and homologous
compounds, including other dibromoalkanes and halogenated hydrocarbons. It is imperative to
handle 1,3-Dibromohexane with extreme caution and to consult with a qualified safety
professional before use. This guide provides essential, immediate safety and logistical
information for researchers, scientists, and drug development professionals.

Quantitative Data Summary

Limited experimental data is available for 1,3-Dibromohexane. The following table
summarizes key physical and chemical properties, primarily based on computational models
and data from analogous compounds.
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Property Value Source
Molecular Formula CeH12Br2 PubChem[1]
Molecular Weight 243.97 g/mol PubChem[1]
Colorless to light yellow liquid ] )
Appearance General chemical properties
(presumed)
N ) Estimated based on similar
Boiling Point N/A
compounds
) Combustible liquid (presumed
Flash Point [2][3]
based on analogs)
) Estimated based on similar
Density N/A
compounds
Solubility Insoluble in water (presumed)

Personal Protective Equipment (PPE)

A comprehensive PPE program is critical when handling 1,3-Dibromohexane. The following

table outlines the recommended PPE for various laboratory operations.
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. . Hand Body Respiratory
Operation Eye Protection . . .
Protection Protection Protection
Chemical- Not generally

Routine Handling

Safety glasses

with side shields

resistant gloves

(e.g., nitrile,

Flame-retardant

required if work

is performed in a

) ) Viton®). Inspect properly
(in a fume hood) or chemical lab coat. T
gloves for tears functioning
splash goggles. )
or holes before chemical fume
each use.[4] hood.
A NIOSH-
approved
Chemical- PP

Large Volume
Transfers or
Potential for

Splashing

Chemical splash
goggles and a

face shield.

Double-gloving

with chemical-

resistant gloves.

resistant apron
over a flame-
retardant lab

coat.

respirator with
organic vapor
cartridges may
be necessary if
there is a risk of

inhalation.[2]

Operational Plan for Safe Handling

1. Pre-Handling Procedures:

o Training: Ensure all personnel are trained on the hazards of halogenated hydrocarbons and

the specific procedures outlined in this guide.

e Fume Hood: All work with 1,3-Dibromohexane must be conducted in a properly functioning

chemical fume hood.[2]

o Emergency Equipment: Ensure a fire extinguisher (Class B), safety shower, and eyewash

station are easily accessible.

» Spill Kit: A spill kit containing absorbent materials (e.g., vermiculite, sand) should be readily

available.[5]

2. Handling Procedures:
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o Wear the appropriate PPE as outlined in the table above.

e Avoid contact with skin, eyes, and clothing.[2][5]

e Avoid breathing vapors or mists.[2][5]

o Use the smallest quantity of the chemical necessary for the experiment.
o Keep containers tightly closed when not in use.[2]

e Ground/bond container and receiving equipment when transferring to prevent static
discharge.

3. Post-Handling Procedures:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

o Carefully remove and dispose of contaminated gloves and other disposable PPE in the
designated waste stream.

e Wash hands thoroughly with soap and water after handling.[2]
Emergency Procedures
1. Spills:
o Small Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with a chemical absorbent material (e.g.,
vermiculite, sand).[5]

o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

e Large Spills:
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o Evacuate the area immediately.
o Contact your institution's Environmental Health and Safety (EHS) department.
o Prevent the spill from entering drains.
. Fire:
In case of fire, use carbon dioxide, dry chemical powder, or alcohol-resistant foam.[2][5]
Do not use a direct water jet.
Wear self-contained breathing apparatus (SCBA) and full protective gear.[2][5]
. Exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[2][4]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[4]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.[2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[4]

Disposal Plan

All 1,3-Dibromohexane waste is considered hazardous and must be disposed of according to
institutional and local regulations.

o Waste Collection: Collect all 1,3-Dibromohexane waste in a designated, properly labeled,
and sealed container.

¢ Do Not Mix: Do not mix with other waste streams unless explicitly permitted by your
institution's hazardous waste management plan.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112771000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC112771000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13417~~PDF~~MTR~~CGV4~~EN~~2024-07-13%2001:58:03~~1%206-Dibromohexane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13417~~PDF~~MTR~~CGV4~~EN~~2024-07-13%2001:58:03~~1%206-Dibromohexane~~
https://www.fishersci.com/store/msds?partNumber=AC186640100&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13417~~PDF~~MTR~~CGV4~~EN~~2024-07-13%2001:58:03~~1%206-Dibromohexane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13417~~PDF~~MTR~~CGV4~~EN~~2024-07-13%2001:58:03~~1%206-Dibromohexane~~
https://www.benchchem.com/product/b3142702?utm_src=pdf-body
https://www.benchchem.com/product/b3142702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3142702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Container Labeling: Clearly label the waste container with "Hazardous Waste," "Halogenated
Organic Waste," and the full chemical name "1,3-Dibromohexane."”

o Storage of Waste: Store the waste container in a designated satellite accumulation area that
is cool, dry, and well-ventilated.

o Disposal Request: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste.

Visualizations

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b3142702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3142702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

( )
:

Evacuate Immediate Area

:

Notify Supervisor & EHS

If safe to proceed

(Don Appropriate PPE)
Proceed with caution

(Handling in Fume Hood) l
(Contain Spill with Absorbeng

Collect Waste

(Decontaminate Area)
(Dispose of Hazardous Waste)

Click to download full resolution via product page

Experiment complete

(Post-Handling & Decontaminatior)

Segregate waste

Waste Disposal

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b3142702?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3142702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Dibromohexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3142702#personal-protective-equipment-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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